Cas no 106-79-6 (Dimethyl sebacate)

Dimethyl sebacate Properties

Names and Identifiers

• DMS
• 1,8-OCTANEDICARBOXYLIC ACID-BIS-METHYL ESTER
• DECANEDIOIC ACID DIMETHYL ESTER
• DIMETHYL DECANEDIOATE
• DIMETHYL SEBACATE
• METHYL SEBACATE
• SEBACIC ACID DIMETHYL ESTER
• decadioic acid, dimethyl ester
• Dimethyl octane-1,8-dicarboxylate
• DMS (dimethyl sebacate)
• Dimethylsebacat
• Dimethyl-1,10-decanedioate
• Dimethyl decanedioate, Sebacic acid dimethyl ester
• Dimethyl sebacate, pract.
• Decanedioic acid dimethyl
• Octane-1,8-dicarboxylic acid dimethyl ester
• 1,8-octanedicarboxylic acid dimethylester
• Decandisaeure-dimethyles
• Decanedioic acid 1,10-dimethyl ester,Dimethyl decanedioate
• dimethyl 1,10-decanedioate
• DiMethyl sebacate 5GR
• Sebacic acid dimethyl este
• Decanedioic acid 1,10-dimethyl ester
• NSC 9415
• Dimethyl sebacate,98%
• Decanedioic acid, dimethyl ester
• Sebacic acid, dimethyl ester
• ALOUNLDAKADEEB-UHFFFAOYSA-N
• Decanedioic acid, 1,10-dimethyl ester
• G87745M355
• Dimethyl sebacate, 99%
• DSSTox_CID_6740
• 1,10-dimethyl decanedioate
• Decanedioic Acid Dimethyl Ester
• +Expand

• MDL： MFCD00008472
• InChIKey： ALOUNLDAKADEEB-UHFFFAOYSA-N
• Inchi： 1S/C12H22O4/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h3-10H2,1-2H3
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=O
• BRN： 1785523

Computed Properties

• Exact Mass: 230.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 230.151809
• Heavy Atom Count: 16
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.45320
• PSA: 52.60000
• Refractive Index: 1.4355 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 158 °C/10 mmHg(lit.)
• Melting Point: 29-31 °C (lit.)
• Flash Point: Fahrenheit: 293 ° f
  Celsius: 145 ° c
  
• FEMA: 2705
• Color/Form: Colorless to yellowish liquid or needle like and rhombic crystals.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases. Combustible.
• Solubility: Insoluble in water, soluble in ether.
• Density: 0.988 g/mL at 25 °C(lit.)

Dimethyl sebacate Security Information

• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes

Dimethyl sebacate Customs Data

• HS CODE：2917131000
• Customs Data：

  China Customs Code:

  2917131000

  Overview:

  2917131000 Sebacic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917131000 esters of adipic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters